Cas no 99541-22-7 (CID 13502672)

• Product Name: CID 13502672
• CAS No: 99541-22-7
• Molecular Formula: C₃₃H₃₄O₉
• Molecular Weight: 574.617670536041
• CID: 2160981

CID 13502672 Properties

Names and Identifiers

• 1,6:2,3-Dianhydro-4-o-(2,3-di-o-benzyl-4,6-o-benzylidene-β-d-glucopyranosyl)-β-d-mannopyranose
• CID 13502672
• 1,6:2,3-Dianhydro-4-O-(2,3-di-O-benzyl-4,6-O-benzylidene-b-D-glucopyranosyl)-b-D-mannopyranose
• 1,6:2,3-Dianhydro-4-O-(2,3-di-O-benzyl-4,6-O-benzylidene-beta-D-glucopyranosyl)-beta-D-mannopyranose

• InChIKey： SSTGUJLILULBIW-UHFFFAOYSA-N
• Inchi： 1S/C33H34O9/c1-4-10-20(11-5-1)16-34-27-25-23(18-36-31(41-25)22-14-8-3-9-15-22)39-33(29(27)35-17-21-12-6-2-7-13-21)42-26-24-19-37-32(38-24)30-28(26)40-30/h1-15,23-33H,16-19H2
• SMILES： O1C2C3OCC(C(C12)OC1C(C(C2C(COC(C4C=CC=CC=4)O2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O3

Computed Properties

• Exact Mass: 574.22028266 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 574.22028266 g/mol
• Heavy Atom Count: 42
• Complexity: 872
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4
• Molecular Weight: 574.6

Experimental Properties

• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides